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Compound Name: Buprofezin (Standard)

Cat. No.: B10780566 Get Quote

Essential Safety and Logistics for Handling
Buprofezin
This guide provides critical safety protocols, personal protective equipment (PPE) standards,

and operational procedures for the handling and disposal of Buprofezin, a thiadiazinone

insecticide. Adherence to these guidelines is essential for ensuring the safety of researchers,

scientists, and drug development professionals. Buprofezin may cause damage to organs

through prolonged or repeated exposure and is very toxic to aquatic life with long-lasting

effects.[1][2][3][4]

Occupational Exposure Limits
Quantitative exposure limits provide benchmarks for maintaining a safe laboratory environment.

Monitoring airborne concentrations is a key engineering control.[5]

Parameter Value Source

Threshold Limit Value (TLV)
0.5 mg/m³ (inhalable fraction +

vapor)
[2]

Japan TWA 2 mg/m³ [5]
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The selection and proper use of PPE are the last lines of defense against pesticide exposure.

[6] All PPE should be inspected before each use for any signs of damage and cleaned after

use unless it is disposable.[7]
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Activity Required Personal Protective Equipment

Routine Handling, Mixing, & Loading

- Clothing: Long-sleeved shirt and long pants, or

coveralls.[8][9][10] A chemical-resistant apron is

recommended when mixing or loading.[11] -

Gloves: Unlined, elbow-length, chemical-

resistant gloves (e.g., nitrile, butyl, neoprene).

[11][12] - Eye Protection: Chemical safety

goggles or a face shield.[11][13] - Respiratory

Protection: A pesticide respirator mask may be

required, especially in poorly ventilated areas or

when handling powders to avoid breathing in

dust.[8][12][13]

Application

- Clothing: Long-sleeved shirt, long pants, and

chemical-resistant coveralls.[11] - Gloves:

Chemical-resistant gloves.[9] - Footwear:

Chemical-resistant boots and socks.[8] - Eye

Protection: Snug-fitting, non-fogging goggles or

a full-face respirator.[11] - Respiratory

Protection: Use a respirator if there is a risk of

inhaling spray mist.[4]

Spill Cleanup

- Clothing: Full protective clothing or chemical-

resistant suit.[13][14] - Gloves: Chemical-

resistant gloves.[14] - Eye Protection: Chemical

safety goggles or a face shield.[13] - Respiratory

Protection: A suitable dust respirator or a full-

faced, self-contained breathing apparatus

(SCBA) for large spills or in confined spaces.[8]

[13]

Early Re-entry into Treated Areas

- Clothing: Coveralls over a long-sleeved shirt

and long pants.[8] - Gloves: Waterproof gloves.

[8] - Footwear: Chemical-resistant footwear and

socks.[8]
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These step-by-step procedures provide clear guidance for key operations involving Buprofezin.

Standard Handling and Use Procedure
Preparation: Before handling, read the product label and Safety Data Sheet (SDS)

thoroughly.[4][13] Ensure adequate ventilation, such as a local exhaust system, is

operational.[5][8]

Donning PPE: Put on all required PPE as specified in the table above. Ensure gloves

overlap with long sleeves.[11]

Handling: Avoid contact with skin, eyes, and clothing.[8][12] Do not breathe in dust, fumes, or

spray mist.[3][4][8]

Hygiene: Do not eat, drink, or smoke in the handling area.[4][12][15] Wash hands, arms, and

face thoroughly with soap and water after handling and before breaks.[4][8][15]

Storage: Store Buprofezin in its original, tightly closed container in a cool, dry, and secure

place away from direct sunlight, heat, food, and animal feed.[8][13] Keep out of reach of

children and unauthorized personnel.[13][14]

Doffing PPE: After use, wash gloves with soap and water before removing them.[16] Remove

all PPE and wash contaminated clothing separately from other laundry.[7][12]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Ingestion

If swallowed, seek medical advice immediately.

[14] If the person is conscious, have them drink

one or two glasses of water.[8] Do not induce

vomiting unless instructed by a medical

professional.[1][8] Never give anything by mouth

to an unconscious person.[8][13]

Eye Contact

Immediately rinse the eye with plenty of running

water for at least 15 minutes, holding the eyelids

open.[2][13] Remove contact lenses if present

and easy to do so.[1] Obtain medical attention if

irritation persists.[8][13]

Skin Contact

Take off all contaminated clothing immediately.

[14] Wash the affected skin area thoroughly with

plenty of soap and water.[8][13] Get medical

attention if irritation develops or persists.[8]

Inhalation

Remove the victim to fresh air and keep them at

rest.[8][13] If breathing is irregular or has

stopped, provide artificial respiration.[8][14]

Seek medical attention.[8][13]

Spill Response Protocol
In the event of a spill, follow these steps to contain and clean the area safely.

Evacuate: Keep all non-essential personnel away from the spill area.[13][14]

Ventilate: Ensure the area is well-ventilated.[12]

Equip: Wear the appropriate PPE for spill cleanup, including respiratory protection, full-length

clothing, and chemical-resistant gloves.[13][14]

Contain: Prevent further leakage if it is safe to do so.[5][14] Dam the spill to prevent it from

entering drains, sewers, or waterways.[14]
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Absorb: Cover the spill with an inert absorbent material such as sand, clay, or soil.[13][14]

Collect: Carefully sweep or shovel the absorbed material into a clean, sealable container

labeled for hazardous waste disposal.[8][12]

Decontaminate: Wash the contaminated area with water and detergent.[13] Collect the rinse

water for disposal; do not allow it to enter drains.[13]

Report: Notify the appropriate authorities if a significant spill occurs that could contaminate

the environment.[8][12]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination. Buprofezin is very toxic to

aquatic life.[1][4]

Product Disposal: Dispose of unwanted Buprofezin and resulting waste in accordance with

local, regional, and national environmental regulations.[3][13] Do not contaminate drains,

streams, or other waterways with the chemical.[14]

Container Disposal: Do not reuse empty containers.[4] Triple rinse the container with a

volume of water equal to at least 10% of the container's volume.[4] Add the rinsings to the

spray tank.[4][14] Dispose of the rinsed container at an approved local landfill or via a

licensed collector.[4][14] Do not burn empty containers.[14]

Visual Workflow: Buprofezin Spill Response
The following diagram illustrates the logical flow of actions to be taken in the event of a

chemical spill.
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Spill Occurs

1. Evacuate Area
Keep non-essential personnel away

2. Don Full PPE
(Gloves, Goggles, Respirator, Protective Clothing)

3. Contain Spill
Prevent spread to drains & waterways

4. Absorb Material
Use inert material (sand, clay)

5. Collect Waste
Place into a labeled, sealed container

6. Clean Area
Wash with detergent and water

7. Dispose of Waste
Follow hazardous waste regulations

Response Complete

Click to download full resolution via product page

Caption: Workflow for managing a Buprofezin chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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